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Cat. No.: S1900541

Get Quote

Chemical Composition and Key Properties

The following table summarizes the core chemical and physical properties of Chromium(III) Acetate

Hydroxide, which is consistent with the basic acetate hydrate form.

Property Details

Common Names Chromic acetate; Chromium(III) acetate hydrate; Basic chromium
acetate [1] [2] [3]

CAS Registry No. 39430-51-8 [3]

Molecular Formula
(common)

Often represented as Cr₃(OH)₂(CH₃COO)₇ or C₁₄H₃₂Cr₃O₁₆ [2] [3]

IUPAC Name Chromium(III) acetate hydrate [1]

Appearance Dark blue to blueish-green or grayish-green powder [1] [2]

Solubility in Water 675 g/L at 20°C [2]

Melting Point > 400 °C (decomposes to Chromium oxide) [2]
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Property Details

Density ~1.28 - 1.662 g/cm³ [1] [2]

Synthesis Protocol

The provided search results detail a modern preparation method that offers advantages over traditional routes

using sodium acetate and chromium sulfate [4].

Title: Preparation of Chromium Acetate via Reaction of Chromic Oxide with Acetic Acid [4]

Key Principle: This method uses acetic acid and chromium oxide (CrO₃) in the presence of a
specialized initiator, simplifying the process and yielding a granular product that is easier to purify and

handle [4].
Required Materials:

Reactants: Acetic acid, Chromium oxide (CrO₃), Initiator (e.g., Hydrazine hydrate), Deionized
water.

Equipment: Reaction kettle with heating and stirring capabilities, Stainless steel filtration setup,
Up-down breathable drying screen (e.g., stainless steel sieve).

Step-by-Step Procedure:
Charge Reactants: Add acetic acid, chromium oxide, the initiator, and water into the reaction

kettle.
Reaction: Heat the mixture to 70–80 °C with constant stirring. Maintain this temperature with

agitation for 6 hours to complete the salt-forming reaction [4].
Crystallization: Stop heating and allow the product crystals to form.

Isolation and Drying: Separate the crystals via filtration. Dry the granular product using an up-
down breathable drying screen and finally screen it to a consistent particle size [4].

Molar Ratio: The optimal molar ratio is Acetic acid : Water : Chromium oxide : Initiator = 2 : 30 : (0.5–
0.65) : (0.4–1) [4].

This method is noted for its operational convenience, suitability for industrial scale-up, and production of a

high-purity, low-dust particulate product [4].

Structure and Characterization
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The defining feature of Chromium(III) acetate is its trinuclear "basic acetate" structure, which it shares

with similar compounds of iron and manganese [1].

Molecular Structure: The core unit is a cation where three chromium(III) ions are arranged in an
octahedral geometry. They are held together by a central, triply-bridging μ₃-oxo ligand (O²⁻), six

surrounding acetate ligands (CH₃COO⁻) that bridge each pair of chromium atoms, and three
terminal water ligands (H₂O) [1]. There is little evidence for a simple, mononuclear "Cr(CH₃COO)₃"

compound [1].

Cr³⁺ Cr³⁺ Cr³⁺

μ₃-O²⁻ 6x Acetate Ligands
(CH₃COO⁻)

3x Aquo Ligands
(H₂O)

Click to download full resolution via product page

Structure of the basic chromium acetate trimer core.

Characterization Techniques:
X-ray Diffraction (XRD): Used for quantitative phase analysis and confirming the crystalline
structure [5].

Infrared (IR) Spectroscopy: Useful for identifying functional groups and bonding, with specific
spectra available for the compound (CAS 39430-51-8) [6].

Research and Industrial Applications

The unique structure of chromium(III) acetate hydroxide makes it valuable in several fields:

Catalysis: Serves as an oxidation catalyst and is used in the synthesis of organic compounds like
monoacylglycerols [3]. Its trinuclear structure is a model for studying catalytic processes [1].

Industrial Processes: Used as a mordant in dyeing, in tanning, and in the polymer industry [2]
[3].

Environmental Science: Research explores its role in the immobilization of chromium in
cementitious materials, as the Cr(III) oxidation state is less toxic and less mobile than Cr(VI) [5].

Materials Science: Acts as a precursor for producing high-purity chromium compounds, catalysts,
and nanoscale materials [2].
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The distinctive trinuclear structure of chromium(III) acetate hydrate is key to its chemical behavior and

utility. The synthesis protocol offers a reliable path for its production.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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